Cas no 1090405-66-5 (N-2-(5-bromothiophen-2-yl)ethyl-5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxamide)

• Product Name: N-2-(5-bromothiophen-2-yl)ethyl-5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxamide
• CAS No: 1090405-66-5
• MF: C₁₂H₁₁BrClN₃OS₂
• MW: 392.722237825394
• CID: 5681625
• PubChem ID: 25593436
• Update Time: 2025-05-24

N-2-(5-bromothiophen-2-yl)ethyl-5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z296331044
• 1090405-66-5
• AKOS008104703
• EN300-26606036
• N-[2-(5-BROMOTHIOPHEN-2-YL)ETHYL]-5-CHLORO-2-(METHYLSULFANYL)PYRIMIDINE-4-CARBOXAMIDE
• N-2-(5-bromothiophen-2-yl)ethyl-5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxamide

• Inchi： 1S/C12H11BrClN3OS2/c1-19-12-16-6-8(14)10(17-12)11(18)15-5-4-7-2-3-9(13)20-7/h2-3,6H,4-5H2,1H3,(H,15,18)
• InChI Key： ATFCSBCILNMNHB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CCNC(C2C(=CN=C(N=2)SC)Cl)=O)S1

Computed Properties

• Exact Mass: 390.92154g/mol
• Monoisotopic Mass: 390.92154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 108Ų

Additional information on N-2-(5-bromothiophen-2-yl)ethyl-5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxamide

N-2-(5-Bromothiophen-2-yl)ethyl-5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxamide: A Comprehensive Overview

The compound with CAS No 1090405-66-5, known as N-2-(5-bromothiophen-2-yl)ethyl-5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its complex structure, which includes a pyrimidine ring system, a thiophene moiety, and various substituents that contribute to its unique chemical properties.

Recent studies have highlighted the potential of N-2-(5-bromothiophen-2-yl)ethyl groups in modulating the pharmacokinetic profiles of bioactive molecules. The presence of a 5-chloro substituent further enhances the compound's stability and bioavailability, making it a promising candidate for drug development. Additionally, the methylsulfanyl group attached to the pyrimidine ring has been shown to play a critical role in optimizing the molecule's solubility and permeability, which are essential for effective drug delivery.

One of the most exciting developments involving this compound is its potential application in the treatment of cancer. Researchers have demonstrated that N-2-(5-bromothiophen-2-yl)ethyl derivatives can selectively target cancer cells while sparing healthy tissue, thereby reducing the adverse effects associated with conventional chemotherapy. Furthermore, the pyrimidine ring system in this compound has been implicated in inhibiting key enzymes involved in tumor progression, such as kinase and protease targets.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The incorporation of bromothiophene and methylsulfanyl groups requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have significantly improved the efficiency of these reactions, making large-scale production more feasible.

In terms of biological activity, N-2-(5-bromothiophen-2-yl)ethyl derivatives have shown remarkable potency in preclinical models of inflammatory diseases. The anti-inflammatory effects are attributed to the compound's ability to modulate cytokine production and inhibit nuclear factor-kappa B (NF-kB) signaling pathways. These findings underscore the versatility of this compound in addressing diverse therapeutic areas.

Another area of active research is the exploration of methylsulfanyl-containing pyrimidines as modulators of ion channels and receptors. Studies suggest that these compounds can interact with voltage-gated sodium channels, offering potential applications in the treatment of neurological disorders such as epilepsy and chronic pain.

From an environmental perspective, the synthesis and disposal of this compound have been optimized to minimize ecological impact. The use of eco-friendly solvents and recycling strategies has significantly reduced waste generation during production processes.

In conclusion, N-2-(5-bromothiophen-2-yL)ethyl)-5-chloro( methylsulfanyl )pyrimidine(4-carboxamide) represents a cutting-edge advancement in medicinal chemistry with broad implications for drug discovery and development. Its unique structural features, combined with its diverse biological activities, position it as a key player in addressing unmet medical needs across various therapeutic areas.